molecular formula C6H8N2O3S B1167050 3-Methylpyridine-2-sulfonamide 1-oxide CAS No. 117551-15-2

3-Methylpyridine-2-sulfonamide 1-oxide

Cat. No. B1167050
CAS RN: 117551-15-2
InChI Key:
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Description

3-Methylpyridine-2-sulfonamide 1-oxide is a chemical compound with the molecular formula C6H8N2O3S . It is a solid substance and its CAS Number is 65938-79-6 .


Molecular Structure Analysis

The molecular structure of this compound consists of a pyridine ring with a methyl group attached to the 3rd carbon and a sulfonamide group attached to the 2nd carbon . The molecular weight of this compound is 188.2 g/mol .


Physical And Chemical Properties Analysis

This compound is a solid substance . It is stored at room temperature in an inert atmosphere .

Safety and Hazards

The safety information for 3-Methylpyridine-2-sulfonamide 1-oxide indicates that it may cause skin and eye irritation . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .

properties

IUPAC Name

3-methyl-1-oxidopyridin-1-ium-2-sulfonamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H8N2O3S/c1-5-3-2-4-8(9)6(5)12(7,10)11/h2-4H,1H3,(H2,7,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SRIVSUNITSLKTI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C([N+](=CC=C1)[O-])S(=O)(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H8N2O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

188.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

A mixture of the N-oxide of N-(1,1-dimethylethyl)-3-methyl-2-pyridinesulfonamide (2.5 g, 8.2 mmol) and 50 mL of CF3CO2H were stirred for 6 hours. The CF3CO2H was removed under vacuum and the resulting solids were washed with butyl chloride to afford 1 g of the desired product, m.p. 233°-235° C., (M+ =188, expected, 188).
[Compound]
Name
N-oxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-(1,1-dimethylethyl)-3-methyl-2-pyridinesulfonamide
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One

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